Cas no 1715912-82-5 (2-Chloro-6-fluoro-4-methylbenzonitrile)

• Product Name: 2-Chloro-6-fluoro-4-methylbenzonitrile
• CAS No: 1715912-82-5
• MF: C₈H₅ClFN
• MW: 169.583404302597
• CID: 5005885
• PubChem ID: 117934170
• Update Time: 2025-08-05

2-Chloro-6-fluoro-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-4-methylbenzonitrile
• Cc1cc(F)c(C#N)c(Cl)c1

• Inchi： 1S/C8H5ClFN/c1-5-2-7(9)6(4-11)8(10)3-5/h2-3H,1H3
• InChI Key： LKRKCKDHRURROS-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=CC(C)=C1)F

Computed Properties

• Exact Mass: 169.0094550g/mol
• Monoisotopic Mass: 169.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Additional information on 2-Chloro-6-fluoro-4-methylbenzonitrile

Professional Introduction to 2-Chloro-6-fluoro-4-methylbenzonitrile (CAS No. 1715912-82-5)

2-Chloro-6-fluoro-4-methylbenzonitrile, with the chemical identifier CAS No. 1715912-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a benzonitrile core substituted with chloro, fluoro, and methyl groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-Chloro-6-fluoro-4-methylbenzonitrile imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating substituents allows for selective functionalization, enabling the construction of complex molecular architectures. In recent years, this compound has been increasingly explored in the development of novel therapeutic agents targeting a range of diseases.

One of the most compelling aspects of 2-Chloro-6-fluoro-4-methylbenzonitrile is its role in the synthesis of pharmacologically active compounds. Researchers have leveraged its structural features to develop inhibitors of enzymes involved in cancer metabolism, such as kinases and proteases. The fluoro substituent, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates, a phenomenon widely recognized in modern drug design.

In the realm of agrochemicals, 2-Chloro-6-fluoro-4-methylbenzonitrile has been utilized as a precursor in the synthesis of herbicides and fungicides. The chloro and fluoro groups contribute to the compound's bioactivity by improving its interaction with biological targets in plants. Recent studies have highlighted its efficacy in formulations designed to combat resistant weed species, demonstrating its importance in sustainable agriculture.

The chemical synthesis of 2-Chloro-6-fluoro-4-methylbenzonitrile involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These techniques are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The pharmacological potential of derivatives of 2-Chloro-6-fluoro-4-methylbenzonitrile has been further explored through computational modeling and high-throughput screening. These approaches have identified novel analogs with enhanced potency and reduced toxicity profiles. Such discoveries underscore the compound's significance as a scaffold for drug development.

In conclusion, 2-Chloro-6-fluoro-4-methylbenzonitrile (CAS No. 1715912-82-5) represents a promising intermediate in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop innovative solutions to global health challenges. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly pivotal role in the future of medicinal chemistry.